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Compound of Interest

Compound Name: Vofopitant Dihydrochloride

Cat. No.: B064654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Vofopitant
Dihydrochloride, a potent and selective neurokinin-1 (NK1) receptor antagonist, in the gerbil

foot-tapping model. This preclinical model is a well-established assay for evaluating the central

nervous system (CNS) activity of NK1 receptor antagonists.

Introduction
Substance P, a neuropeptide, is the endogenous ligand for the NK1 receptor. Activation of NK1

receptors in the brain is associated with a variety of physiological responses, including the

regulation of mood, anxiety, and emesis. The gerbil foot-tapping model is a behavioral assay

used to assess the in vivo efficacy of NK1 receptor antagonists. In this model, direct

administration of an NK1 receptor agonist into the cerebral ventricles induces a characteristic

and quantifiable foot-tapping behavior. The ability of a compound to inhibit this behavior is

indicative of its potency as a centrally acting NK1 receptor antagonist. Vofopitant
Dihydrochloride (formerly GR205171) has been shown to be a highly effective inhibitor of this

response.
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The following tables summarize the quantitative data for Vofopitant Dihydrochloride in the

gerbil foot-tapping model.

Compound
Agonist (Dose,
Route)

ID50 (mg/kg, i.p.) Reference(s)

Vofopitant

Dihydrochloride

GR73632 (3 pmol,

i.c.v.)
0.02 [1]

ID50: The dose of the antagonist that produces 50% inhibition of the agonist-induced response.

i.p.: intraperitoneal; i.c.v.: intracerebroventricular.

Experimental Protocols
This section provides a detailed methodology for the gerbil foot-tapping experiment.

Animals
Species: Male Mongolian gerbils (Meriones unguiculatus)

Weight: 60-80 g

Housing: Animals should be housed individually after surgery to prevent damage to the

cannula. They should be maintained on a 12-hour light/dark cycle with ad libitum access to

food and water.

Surgical Procedure: Intracerebroventricular (i.c.v.)
Cannulation

Anesthesia: Anesthetize the gerbil using an appropriate anesthetic agent (e.g., isoflurane or

a ketamine/xylazine mixture).

Stereotaxic Surgery:

Place the anesthetized gerbil in a stereotaxic frame.

Make a midline incision on the scalp to expose the skull.
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Identify bregma and lambda.

Drill a small hole through the skull over the lateral ventricle. The stereotaxic coordinates

for the lateral ventricle in the gerbil are approximately: AP -0.4 mm from bregma, ML ±1.2

mm from the midline, and DV -2.5 mm from the dura.

Implant a guide cannula (22-gauge) into the lateral ventricle and secure it to the skull with

dental cement and anchor screws.

Insert a dummy cannula into the guide cannula to maintain patency.

Post-operative Care:

Administer appropriate post-operative analgesia.

Allow the animals to recover for at least one week before behavioral testing.

Drug Preparation
Vofopitant Dihydrochloride (Antagonist): Dissolve Vofopitant Dihydrochloride in a

suitable vehicle, such as sterile saline or distilled water. Prepare fresh solutions on the day of

the experiment.

GR73632 (Agonist): Dissolve the NK1 receptor agonist GR73632 in sterile saline. A common

stock solution can be prepared and stored frozen, with dilutions made on the day of the

experiment.

Experimental Procedure
Habituation: On the day of the experiment, allow the gerbils to habituate to the testing

environment (e.g., a clear observation cage) for at least 30 minutes.

Antagonist Administration: Administer Vofopitant Dihydrochloride or vehicle via

intraperitoneal (i.p.) injection at the desired doses. A typical pretreatment time is 60 minutes

before the agonist challenge.

Agonist Administration:
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1. Gently restrain the gerbil and remove the dummy cannula from the guide cannula.

2. Inject the NK1 agonist GR73632 (e.g., 3 pmol in a volume of 5 µL) into the lateral ventricle

using an injection cannula connected to a microsyringe. The injection should be performed

over a period of 1 minute.

3. Replace the dummy cannula.

Behavioral Observation:

1. Immediately after the agonist injection, place the gerbil back into the observation cage.

2. Record the number of hind paw foot taps for a period of 5 minutes. A foot tap is defined as

a rapid, repetitive tapping of one or both hind feet on the floor of the cage.

Data Analysis
Calculate the total number of foot taps for each animal in the 5-minute observation period.

Express the data as the mean ± SEM for each treatment group.

Calculate the percentage inhibition of the foot-tapping response for each Vofopitant
Dihydrochloride dose group compared to the vehicle-treated group.

Determine the ID50 value using a non-linear regression analysis of the dose-response data.

Visualizations
NK1 Receptor Signaling Pathway
The following diagram illustrates the signaling pathway activated by Substance P binding to the

NK1 receptor, and the point of inhibition by Vofopitant Dihydrochloride.
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NK1 Receptor Signaling Pathway and Vofopitant Inhibition.

Experimental Workflow for Gerbil Foot-Tapping Assay
This diagram outlines the key steps in the experimental protocol.
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Gerbil Foot-Tapping Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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